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Abstract

This technical guide provides a comprehensive overview of the core chemical properties of
Platinum(ll) bromide (PtBr2). It is intended to be a valuable resource for researchers,
scientists, and professionals in drug development who are working with or considering the use
of this important platinum compound. This document details the physical and chemical
characteristics of Platinum(ll) bromide, presents quantitative data in structured tables, and
provides detailed experimental protocols for key analytical methods. Furthermore, logical
relationships in its synthesis and reactivity are visualized through diagrams to facilitate a
deeper understanding of its chemical behavior.

Introduction

Platinum(ll) bromide is an inorganic compound with the chemical formula PtBr-. It is a dark
green to brown, crystalline powder that serves as a crucial precursor in the synthesis of a
variety of other platinum-containing compounds.[1][2] Its utility spans various fields, including
catalysis in organic synthesis and as a starting material for the development of platinum-based
anticancer agents.[3][4] Understanding the fundamental chemical properties of Platinum(ll)
bromide is paramount for its effective and safe handling, as well as for the rational design of
novel catalysts and therapeutic agents.
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Physical Properties

The key physical properties of Platinum(ll) bromide are summarized in the table below,
providing a quick reference for laboratory use.

Property Value References
Chemical Formula PtBr2 [5]
Molar Mass 354.89 g/mol [5]

Dark green to brown
Appearance _ _ [1][2]
powder/crystalline solid

Density 6.65 g/cm?3 [2]
Melting Point Decomposes at ~250 °C [2]
Solubility in Water Insoluble

Soluble in coordinating

o ) solvents (e.g., DMSO,
Solubility in Organic Solvents o ) [6]

acetonitrile) and in the

presence of donor ligands.

Chemical Properties
Synthesis

Platinum(ll) bromide is most commonly synthesized via the thermal decomposition of
hexabromoplatinic(V) acid (H2PtBre) or its salts. The synthesis involves heating the
platinum(IV) precursor, which leads to the loss of bromine and the formation of the platinum(lI)
species.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b078637?utm_src=pdf-body
https://www.researchgate.net/figure/Solubility-of-the-ligands-and-the-complexes-in-some-selected-solvents_tbl2_313360028
https://www.researchgate.net/figure/Solubility-of-the-ligands-and-the-complexes-in-some-selected-solvents_tbl2_313360028
https://www.jetir.org/papers/JETIR1905T83.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7357850/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7357850/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7357850/
https://www.researchgate.net/post/How_to_find_a_better_solution_for_the_solubility_of_metal_complexes
https://www.benchchem.com/product/b078637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hexabromoplatinic(lV) Acid (H2PtBrs)

Heat (A)

Platinum(ll) Bromide (PtBr2)

7 N
4 N
7 N

» A
Bromine (Brz2) Hydrogen Bromide (HBr)

Synthesis of Platinum(ll) Bromide

Ligand (L)

Platinum(ll) Bromide (PtBr2) (e.g., PR3, NHs, RCN)

2L

[PtBrzL2]

+ 2L
- 2Br-

[PtLa]*

Reactivity of Platinum(ll) Bromide
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Catalyst Activation
Pt(I)Br2
eduction
Pt(0)L2 Aryl/Vinyl Halide
(Active Catalyst) (R*-X)

Catalytic Cycle

Oxidative
Addition

Transmetalation

Reductive
Elimination

Organoboron
(R2-B(OR)2)

Coupled Product
(R-R?)

Role in Suzuki-Miyaura Coupling
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Platinum(ll) Bromide (PtBrz2) Ammonia (NHs) Other Amine Ligands

+ 2 NHs

*+2NHs (via trans-directing synthesis)

+ Other Amine Ligands

cis-Diamminedibromoplatinum(Il) trans-Diamminedibromoplatinum(Il)
(Cisplatin Analogue) (Transplatin Analogue)

Novel Platinum Anticancer Complexes

PtBr2 in Anticancer Drug Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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